2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile

• IUPAC Name: 2-[(3-amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile
• InChI: InChI=1S/C10H10F3N3/c11-8-2-1-3-9(7(8)4-14)16-6-10(12,13)5-15/h1-3,16H,5-6,15H2
• InChI Key: LVILBIXABZCFRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C#N)NCC(CN)(F)F
• Molecular Formula: C10H10F3N3
• Molecular Weight: 229.20 g/mol

Description

2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile, also known as ADFB, is a chemical compound that has gained interest in the scientific community due to its potential use in various research applications. ADFB is a derivative of benzene and has a unique chemical structure that makes it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of 2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to bind to specific targets in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various effects on the body, including the inhibition of certain enzymes and receptors. It has also been shown to affect the metabolism of certain compounds in the body, leading to changes in biochemical pathways. This compound has also been shown to have potential neuroprotective effects, which could be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile has several advantages for use in lab experiments, including its unique chemical structure and potential for use in drug discovery. However, there are also limitations to its use, including its toxicity and potential for off-target effects.

Future Directions

There are several future directions for research involving 2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile, including further studies on its mechanism of action and potential therapeutic uses. Additionally, there is potential for the development of new derivatives of this compound with improved properties for use in scientific research.

Synthesis Methods

2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile can be synthesized through a multistep process involving the reaction of various chemicals. The synthesis involves the use of a fluorinating agent, which is used to introduce fluorine atoms into the benzene ring. This is followed by the addition of an amino group to the molecule, which is done using a reductive amination reaction. The final product is obtained after purification and isolation.

Scientific Research Applications

2-[(3-Amino-2,2-difluoropropyl)amino]-6-fluorobenzonitrile has been used in various scientific research studies, particularly in the field of medicinal chemistry. It has shown potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. This compound has also been used as a probe in the study of protein-ligand interactions.